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Compound of Interest

Compound Name:
1-Oxa-9-azaspiro[4.5]dec-3-

ene;hydrochloride

CAS No.: 2287345-28-0

Cat. No.: B2475493

Get Quote

Executive Summary
This guide provides a head-to-head technical analysis of azaspirocyclic scaffolds—specifically

2-azaspiro[3.3]heptane, 2-azaspiro[4.4]nonane, and 7-azaspiro[3.5]nonane—versus traditional

nitrogen heterocycles (piperidines/morpholines).

The transition from flat (

-rich) to three-dimensional (

-rich) architectures is a proven strategy to mitigate late-stage attrition. This guide focuses on
the toxicity implications of this transition, specifically analyzing metabolic stability (intrinsic
clearance), cardiotoxicity (hERG inhibition), and physicochemical-driven promiscuity.

The Physicochemical Basis of Toxicity
Toxicity in drug development is frequently a function of lipophilicity (
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) and planarity. High lipophilicity correlates with off-target promiscuity, while planarity facilitates
intercalation into DNA and hydrophobic binding to the hERG potassium channel.

Comparative Physicochemical Profile
The following table synthesizes experimental data comparing a standard piperidine

pharmacophore against spirocyclic bioisosteres.

Feature Piperidine

2-

Azaspiro[3.3]he

ptane

2-

Azaspiro[4.4]no

nane

7-

Azaspiro[3.5]no

nane

Topology Flat / Chair
Rigid 3D, Linear

Vector

Rigid 3D, Angled

Vector
Bulky 3D

Character Low High High High

Reference (0)
-0.5 to -1.2

(Lower)

+0.2 to +0.5

(Higher)

+0.8 to +1.5

(Higher)

Basicity (

)
~11.0 ~10.0 - 10.5 ~10.5 - 11.0 ~10.8

Solubility Moderate High Moderate Low

LLE Impact Baseline Significant Gain Neutral Risk of decrease

Key Insight: The 2-azaspiro[3.3]heptane is the superior bioisostere for reducing toxicity. Despite

adding carbon atoms relative to a simple pyrrolidine, the high strain and solvation penalty often

lower the

, reducing the likelihood of phospholipidosis and non-specific binding. Larger spirocycles (like
the [3.5] and [4.4] systems) increase lipophilic surface area, potentially re-introducing toxicity
risks associated with high

.

Metabolic Stability & Reactive Metabolites
Metabolic activation is a primary driver of hepatotoxicity. Traditional piperidines are prone to
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-carbon oxidation, leading to reactive iminium ions.

Mechanism of Action[2]
Piperidines: Susceptible to CYP450-mediated oxidation at the

-position.

Azaspiro[3.3]heptane: The high ring strain (~60 kcal/mol) and lack of adjacent protons ideal

for abstraction make the ring metabolically robust. However, extreme strain can theoretically

lead to ring-opening toxicities if bioactivated, though this is rare in practice compared to

oxidative clearance.

Azaspiro[4.4]nonane: Contains more "relaxable" methylene groups, making it susceptible to

standard oxidative metabolism similar to cyclopentane rings.

Diagram: Metabolic Fate & Safety Decision Tree
The following diagram illustrates the decision logic when selecting a scaffold based on

metabolic risks.
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Caption: Decision tree comparing metabolic fates. Spiro[3.3] systems offer steric protection

against CYP-mediated oxidation, preventing the formation of reactive iminium intermediates

common in piperidines.

Cardiotoxicity: The hERG Liability
Inhibition of the hERG potassium channel is the most critical safety hurdle for amine-containing

drugs.

The "Escape from Flatland" Effect
hERG inhibition is driven by

-
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stacking interactions between the drug's aromatic centers and the channel's
phenylalanine/tyrosine residues (Phe656/Tyr652).

Piperidines: The flexible, chair-conformation allows the molecule to adopt a planar

orientation, maximizing overlap with the hERG pore.

Azaspirocycles: The rigid

twist between the two rings creates a distinct 3D vector. This "shape mismatch" prevents the
molecule from entering or binding effectively to the flat hydrophobic slots of the hERG
channel.

Experimental Data Trends (IC50):

Piperidine Analog:

(High Risk)

Spiro[3.3] Analog:

(Low Risk)

Spiro[3.5] Analog:

(Moderate Risk - due to increased lipophilicity)

Experimental Protocols
To validate these profiles in your own pipeline, use the following standardized protocols. These

are designed to be self-validating with internal controls.

Protocol A: Comparative Microsomal Stability (Cl_int)
Objective: Determine intrinsic clearance and identify reactive metabolites.

Preparation:

Test compounds:

final concentration in phosphate buffer (pH 7.4).
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Microsomes: Pooled Human Liver Microsomes (HLM) at 0.5 mg/mL protein.

Control: Testosterone (High clearance) and Diclofenac (CYP2C9 marker).

Initiation:

Pre-incubate microsomes and compounds for 5 min at 37°C.

Initiate reaction with NADPH-regenerating system (1.3 mM NADP+, 3.3 mM glucose-6-

phosphate, 0.4 U/mL G6P dehydrogenase).

Sampling:

Timepoints: 0, 5, 15, 30, 45, 60 min.

Quench: Add aliquot to ice-cold Acetonitrile containing internal standard (e.g.,

Tolbutamide).

Analysis:

Centrifuge (4000 rpm, 20 min).

Analyze supernatant via LC-MS/MS (MRM mode).

Calculation: Plot ln(% remaining) vs. time. Slope =

.

.

Protocol B: Automated Patch Clamp (hERG)
Objective: Quantify cardiotoxicity risk via

channel inhibition.

Cell Line: CHO cells stably expressing hERG (

).
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Solutions:

Extracellular: Standard Tyrode’s solution.

Intracellular: K-Aspartate based solution.

Voltage Protocol:

Hold at -80 mV.

Depolarize to +40 mV for 500ms (activates channels).

Repolarize to -50 mV for 500ms (elicits tail current).

Dosing:

Apply vehicle (0.1% DMSO) to establish baseline.

Apply Test Compound (4 concentrations: e.g., 0.1, 1, 10, 30

).

Positive Control: E-4031 (IC50 ~10-100 nM).

Criteria:

Reject cells with seal resistance <

or rundown > 20%.

Diagram: Toxicity Screening Workflow
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Caption: Integrated toxicity screening workflow. Compounds must pass physicochemical filters

before advancing to expensive functional assays.

Conclusion & Recommendations
For drug discovery programs aiming to reduce toxicity while maintaining potency:

Prioritize 2-azaspiro[3.3]heptane: It offers the best balance of reduced lipophilicity, high

metabolic stability, and low hERG liability.

Avoid "Greasy" Spirocycles: Larger rings (spiro[3.5] or [4.5]) often negate the safety benefits

by increasing LogP, leading to phospholipidosis risks similar to traditional piperidines.

Validate Early: Use the described HLM and hERG protocols early in the hit-to-lead phase.

The "shape" of the molecule is as important as its functional groups.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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